- Preparation of antiviral nucleoside derivatives as inhibitors of subgenomic hepatitis C virus RNA replication, World Intellectual Property Organization, , ,
Cas no 95523-13-0 (N-[(4-Aminophenyl)methyl]adenosine)
95523-13-0 structure
Product Name:N-[(4-Aminophenyl)methyl]adenosine
CAS No:95523-13-0
MF:C17H20N6O4
MW:372.378502845764
CID:806963
PubChem ID:125347
Update Time:2024-10-25
N-[(4-Aminophenyl)methyl]adenosine Chemical and Physical Properties
Names and Identifiers
-
- Adenosine,N-[(4-aminophenyl)methyl]- (9CI)
- N-(2,3-dihydroxypropyl)-N-(2-hydroxyethyl)nitrous amide
- N6-(P-AMINOBENZYL)ADENOSINE
- N-[(4-Aminophenyl)methyl]adenosine
- N-[(4-Aminophenyl)methyl]adenosine (ACI)
- N-(4-aminobenzyl)adenosine
- N6-(4-aminobenzyl)adenosine
- PMUVNAUPWLXPSA-LSCFUAHRSA-N
- T96
- SCHEMBL639974
- F85389
- CHEMBL259188
- (2R,3R,4S,5R)-2-[6-[(4-aminophenyl)methylamino]purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
- 4-Abza
- MS-26008
- BDBM50411989
- (2R,3R,4S,5R)-2-(6-{[(4-aminophenyl)methyl]amino}purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
- 95523-13-0
- N(6)-(4-Aminobenzyl)adenosine
- DA-55887
- AKOS030527037
- Adenosine, N-((4-aminophenyl)methyl)-
- HY-100130
- DTXSID30914949
- VDA52313
- N6-(p-aminobenzyl)-adenosine
- N-[(4-Aminophenyl)methyl]-9-pentofuranosyl-9H-purin-6-amine
- CS-5606
-
- Inchi: 1S/C17H20N6O4/c18-10-3-1-9(2-4-10)5-19-15-12-16(21-7-20-15)23(8-22-12)17-14(26)13(25)11(6-24)27-17/h1-4,7-8,11,13-14,17,24-26H,5-6,18H2,(H,19,20,21)/t11-,13-,14-,17-/m1/s1
- InChI Key: PMUVNAUPWLXPSA-LSCFUAHRSA-N
- SMILES: O[C@@H]1[C@H](O)[C@@H](CO)O[C@H]1N1C=NC2C(=NC=NC1=2)NCC1C=CC(N)=CC=1
Computed Properties
- Exact Mass: 372.15460314g/mol
- Monoisotopic Mass: 372.15460314g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 494
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 152Ų
N-[(4-Aminophenyl)methyl]adenosine Security Information
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
N-[(4-Aminophenyl)methyl]adenosine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC22570-5 mg |
eN-IN-1 |
95523-13-0 | >98% | 5mg |
$280.0 | 2022-02-28 | |
| DC Chemicals | DC22570-10 mg |
eN-IN-1 |
95523-13-0 | >98% | 10mg |
$440.0 | 2022-02-28 | |
| DC Chemicals | DC22570-50 mg |
eN-IN-1 |
95523-13-0 | >98% | 50mg |
$1280.0 | 2022-02-28 | |
| MedChemExpress | HY-100130-10mM*1mLinDMSO |
N-[(4-Aminophenyl)methyl]adenosine |
95523-13-0 | 98.23% | 10mM*1mLinDMSO |
¥3080 | 2022-02-25 | |
| MedChemExpress | HY-100130-5mg |
N-[(4-Aminophenyl)methyl]adenosine |
95523-13-0 | 98.06% | 5mg |
¥2475 | 2025-04-15 | |
| MedChemExpress | HY-100130-10mg |
N-[(4-Aminophenyl)methyl]adenosine |
95523-13-0 | 98.06% | 10mg |
¥3713 | 2025-04-15 | |
| MedChemExpress | HY-100130-50mg |
N-[(4-Aminophenyl)methyl]adenosine |
95523-13-0 | 98.23% | 50mg |
¥11250 | 2023-08-31 | |
| MedChemExpress | HY-100130-100mg |
N-[(4-Aminophenyl)methyl]adenosine |
95523-13-0 | 98.23% | 100mg |
¥22000 | 2022-02-25 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N911646-5mg |
N-[(4-Aminophenyl)methyl]adenosine |
95523-13-0 | 98% | 5mg |
¥4,383.00 | 2022-09-01 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T16166-5 mg |
N-[(4-Aminophenyl)methyl]adenosine |
95523-13-0 | 5mg |
¥2415.00 | 2022-04-26 |
N-[(4-Aminophenyl)methyl]adenosine Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Ethanol ; 1 h, reflux
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Ethanol ; 20 h, 60 °C
Reference
- α,β-Methylene-ADP (AOPCP) Derivatives and Analogues: Development of Potent and Selective ecto-5'-Nucleotidase (CD73) Inhibitors, Journal of Medicinal Chemistry, 2015, 58(15), 6248-6263
Production Method 3
Reaction Conditions
Reference
- 5'-S-(2-Aminoethyl)-N6-(4-nitrobenzyl)-5'-thioadenosine (SAENTA), a novel ligand with high affinity for polypeptides associated with nucleoside transport. Partial purification of the nitrobenzylthioinosine-binding protein of pig erythrocytes by affinity chromatography, Biochemical Journal, 1990, 270(3), 605-14
Production Method 4
Reaction Conditions
Reference
- Synthesis of substituted-benzyl and sugar-modified analogs of 6-N-(4-nitrobenzyl) adenosine and their interactions with "ES" nucleoside transport systems, Nucleosides & Nucleotides, 1994, 13(6-7), 1627-46
N-[(4-Aminophenyl)methyl]adenosine Raw materials
- (2R,3R,4S,5R)-2-(6-chloro-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
- 4-Aminobenzylamine
- N6-(PARA-NITROBENZYL)ADENOSINE
N-[(4-Aminophenyl)methyl]adenosine Preparation Products
N-[(4-Aminophenyl)methyl]adenosine Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
95523-13-0 (N-[(4-Aminophenyl)methyl]adenosine) Related Products
- 106555-99-1(2-Butanol,1,1'-(nitrosoimino)bis-)
- 116203-86-2(2-Propan-1,1-d2-ol,1-(methyl-d3-nitrosoamino)- (9CI))
- 56222-35-6(N-Nitroso-3-pyrrolidinol)
- 75411-83-5(2-Propanol,1-(methylnitrosoamino)-)
- 63934-41-8(1-Butanol,4-[(2-hydroxypropyl)nitrosoamino]-)
- 63934-40-7(2-Butanol,4-[(2-hydroxypropyl)nitrosoamino]-)
- 53609-64-6(2-Propanol,1,1'-(nitrosoimino)bis-)
- 55621-29-9(2-Butanol,1-(butylnitrosoamino)-)
- 51938-14-8(Ethanol,2-(butylnitrosoamino)-)
- 50597-30-3(2-Propanol, 2-methyl-1-(methylnitrosoamino)-)
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